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Cat. No.: B1329608 Get Quote

While 1-Methylpyrrole-2-acetic acid is a known entity in the realm of chemical synthesis, a

comprehensive review of publicly available scientific literature reveals a significant gap in our

understanding of its intrinsic biological activity. Currently, this compound is predominantly

recognized and utilized as a versatile intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical and agrochemical sectors. Its direct physiological effects,

mechanism of action, and potential therapeutic applications remain largely unexplored.

At present, the primary role of 1-Methylpyrrole-2-acetic acid in the scientific domain is as a

building block. It serves as a starting material or a key intermediate in the multi-step synthesis

of various target compounds. Notably, its derivatives have been investigated for a range of

applications, from potential treatments for neurological disorders to the development of new

pesticides.[1] However, the biological activity of these end products cannot be directly

attributed to the 1-Methylpyrrole-2-acetic acid moiety itself.

The existing literature provides substantial information regarding the chemical properties and

synthesis of 1-Methylpyrrole-2-acetic acid. For instance, its synthesis from N-methylpyrrole

and oxalyl chloride to form an intermediate, which is then further reacted and esterified, is a

documented chemical process.

Despite its application in biochemical research, presumably as a tool compound or a structural

motif for analog synthesis, specific data on its interaction with biological targets, its metabolic

fate, or its influence on cellular signaling pathways is conspicuously absent from the current

body of scientific publications. No quantitative data, such as IC50 or EC50 values, from in vitro
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or in vivo studies on 1-Methylpyrrole-2-acetic acid have been reported. Consequently, there

are no established experimental protocols specifically designed to investigate its biological

activity, nor are there any known signaling pathways that it directly modulates.

In conclusion, 1-Methylpyrrole-2-acetic acid represents a molecule with a well-defined role in

synthetic chemistry but a largely unwritten chapter in pharmacology and biology. For

researchers, scientists, and drug development professionals, this presents both a challenge

and an opportunity. The lack of existing data underscores the potential for novel discoveries

should this compound be subjected to systematic biological screening and mechanistic studies.

Future research could unveil previously unknown pharmacological properties, opening new

avenues for its application beyond its current use as a chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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